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Introduction

D-Tyrosine, the dextrorotatory enantiomer of the aromatic amino acid tyrosine, has traditionally
been considered less prevalent in biological systems compared to its L-counterpart. However,
emerging research has highlighted its significant role as a precursor in various metabolic
pathways, particularly in the biosynthesis of secondary metabolites with pharmaceutical
importance. This technical guide provides an in-depth overview of the metabolic fate of D-
Tyrosine, focusing on its enzymatic conversions, its role as a building block for natural
products, and the analytical methods used to study its metabolism.

Biosynthesis of D-Tyrosine

The primary route for the endogenous formation of D-Tyrosine in many organisms is through
the action of racemase enzymes, which catalyze the interconversion between L- and D-amino
acids.

Tyrosine Racemase

Tyrosine racemases are enzymes that facilitate the conversion of L-Tyrosine to D-Tyrosine and
vice versa. While alanine and glutamate racemases are well-characterized, tyrosine-specific
racemases are less common. However, broad-specificity amino acid racemases found in
bacteria such as Bacillus subtilis and Pseudomonas aeruginosa can act on a range of amino
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acids, including tyrosine. These enzymes are often pyridoxal 5'-phosphate (PLP)-dependent
and play a crucial role in providing D-amino acids for peptidoglycan synthesis and other
metabolic processes[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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